1-(4-(2-Hydroxy-3-(4-hydroxy-2,2,6,6-tetramethylpiperidin-1-yl)propoxy)phenyl)propan-1-one

• Molecular Formula: C21H33NO4
• Molecular Weight: 363.5 g/mol
• IUPAC Name: 1-[4-[2-hydroxy-3-(4-hydroxy-2,2,6,6-tetramethylpiperidin-1-yl)propoxy]phenyl]propan-1-one
• InChI: InChI=1S/C21H33NO4/c1-6-19(25)15-7-9-18(10-8-15)26-14-17(24)13-22-20(2,3)11-16(23)12-21(22,4)5/h7-10,16-17,23-24H,6,11-14H2,1-5H3
• InChI Key: OKXPRGLLRKUHLA-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=CC=C(C=C1)OCC(CN2C(CC(CC2(C)C)O)(C)C)O

Description

This compound features a propan-1-one core attached to a para-substituted phenyl ring. The phenyl group is further functionalized with a 2-hydroxy-3-(4-hydroxy-2,2,6,6-tetramethylpiperidin-1-yl)propoxy chain. Key structural elements include:

• Propan-1-one backbone: Common in chalcone derivatives and ketone-containing bioactive molecules.
• 4-Hydroxy-2,2,6,6-tetramethylpiperidin-1-yl group: A sterically hindered, hydroxylated piperidine ring, likely influencing lipophilicity and target interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-(2-Hydroxy-3-(4-hydroxy-2,2,6,6-tetramethylpiperidin-1-yl)propoxy)phenyl)propan-1-one typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving appropriate precursors.

Introduction of Hydroxy Groups: Hydroxy groups are introduced through hydroxylation reactions, often using reagents like hydrogen peroxide or other oxidizing agents.

Attachment of the Tetramethylpiperidinyl Moiety: This step involves the reaction of the piperidine ring with tetramethylpiperidine, typically under basic conditions.

Final Assembly: The final step involves the coupling of the hydroxy-substituted piperidine with a phenylpropanone derivative, often using a condensation reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

1-(4-(2-Hydroxy-3-(4-hydroxy-2,2,6,6-tetramethylpiperidin-1-yl)propoxy)phenyl)propan-1-one undergoes various types of chemical reactions, including:

Oxidation: The hydroxy groups can be oxidized to form ketones or aldehydes using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced to form alcohols using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The hydroxy groups can be substituted with other functional groups using reagents like alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, hydrogen peroxide.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Alkyl halides, acyl chlorides, bases like sodium hydroxide.

Major Products Formed

Oxidation: Ketones, aldehydes.

Reduction: Alcohols.

Substitution: Alkylated or acylated derivatives.

Scientific Research Applications

1-(4-(2-Hydroxy-3-(4-hydroxy-2,2,6,6-tetramethylpiperidin-1-yl)propoxy)phenyl)propan-1-one has a wide range of applications in scientific research:

Chemistry: Used as a building block in organic synthesis, particularly in the synthesis of complex molecules.

Biology: Studied for its potential biological activity, including antioxidant and anti-inflammatory properties.

Medicine: Investigated for its potential therapeutic effects, including its role as a drug candidate for various diseases.

Industry: Used in the development of new materials, including polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 1-(4-(2-Hydroxy-3-(4-hydroxy-2,2,6,6-tetramethylpiperidin-1-yl)propoxy)phenyl)propan-1-one involves its interaction with various molecular targets and pathways. The hydroxy groups and the tetramethylpiperidinyl moiety play a crucial role in its reactivity and biological activity. The compound may act as an antioxidant by scavenging free radicals or as an anti-inflammatory agent by inhibiting specific enzymes or signaling pathways.

Comparison with Similar Compounds

Chalcone Derivatives

Chalcones (1,3-diphenylpropenones) share the propan-1-one core but differ in substituents and conjugation:

Compound Name	Substituents	Key Features	Bioactivity Relevance	Reference
1-(2,4-Dihydroxyphenyl)-3-(4-hydroxyphenyl)prop-2-en-1-one	2,4-dihydroxy (A-ring), 4-hydroxy (B-ring)	Extended conjugation, multiple H-bond donors	Antioxidant, anti-inflammatory
1-(2,4-Dihydroxyphenyl)-3-(4-nitrophenyl)prop-2-en-1-one	2,4-dihydroxy (A-ring), 4-nitro (B-ring)	Electron-withdrawing nitro group enhances reactivity	Potential antimicrobial activity
(E)-1-(4-Hydroxyphenyl)-3-(substituted-phenyl)prop-2-en-1-one	Varied substituents (e.g., methoxy, trifluoromethyl)	Tunable electronic properties via substituents	Broad-spectrum pharmacological applications

Comparison :

• The target compound lacks α,β-unsaturation (non-chalcone), reducing conjugation but improving metabolic stability.
• Hydroxypropoxy linker vs. propenone chain: Alters spatial orientation and interaction with biological targets.

Piperidine/Piperazine-Containing Analogues

Compounds with nitrogen heterocycles exhibit distinct pharmacological profiles:

Compound Name	Substituents	Key Features	Bioactivity Relevance	Reference
1-[4-(3-Methoxy-phenyl)-1-methyl-piperidin-4-yl]-propan-1-one	3-methoxyphenyl, methyl-piperidine	Moderate steric hindrance, methoxy enhances lipophilicity	CNS-targeting potential
1-(4-{2-Hydroxy-3-[4-(2-methoxyphenyl)piperazin-1-yl]propoxy}phenyl)propan-1-one	Piperazine with 2-methoxyphenyl, hydroxypropoxy linker	Flexible linker, piperazine for receptor binding	Hypothetical α-adrenergic modulation

Comparison :

• Hydroxypropoxy vs. methoxy groups: The former increases hydrophilicity, possibly improving solubility.

Methoxy-Substituted Propanones

Methoxy groups are common in bioactive propanones:

Compound Name	Substituents	Key Features	Bioactivity Relevance	Reference
1-(4-Methoxy-2-methylphenyl)propan-1-one	4-methoxy, 2-methylphenyl	Electron-donating methoxy enhances stability	Fragrance or intermediate in synthesis
1-(2-Hydroxy-4-methoxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one	Chalcone with methoxy and methyl groups	Balanced lipophilicity and H-bonding	Photochemical applications

Comparison :

• The target’s tetramethylpiperidine group provides greater steric bulk than simple methoxy/methyl substituents, likely altering pharmacokinetics .

Research Findings and Implications

Structural-Activity Relationships (SAR)

• Hydroxy Groups : Enhance solubility and target binding via H-bonding (evident in chalcone derivatives ).
• Tetramethylpiperidine : Increases metabolic stability and selectivity, as seen in piperidine-containing drugs .
• Linker Flexibility: Hydroxypropoxy chains (target) vs. rigid propenones (chalcones) may influence binding kinetics .

Predictive Modeling and Similarity Metrics

• Tanimoto/Dice Indices : Computational similarity metrics suggest moderate overlap with chalcones (structural divergence in linker/heterocycle) .
• Fragmentation Patterns : MS analysis predicts distinct fragmentation trees due to the unique piperidine moiety .

Biological Activity

1-(4-(2-Hydroxy-3-(4-hydroxy-2,2,6,6-tetramethylpiperidin-1-yl)propoxy)phenyl)propan-1-one, often referred to in the literature as a derivative of tetramethylpiperidine, exhibits significant biological activities that warrant detailed examination. This compound is structurally related to various piperidine derivatives known for their antioxidant and neuroprotective properties.

Chemical Structure and Properties

The compound's chemical formula is $C_{19}H_{30}N_{2}O_{4}$, and its molecular weight is approximately 346.46 g/mol. The structure includes a piperidine ring substituted with hydroxyl groups, which are crucial for its biological activity.

Antioxidant Activity

Numerous studies have demonstrated that compounds containing the tetramethylpiperidine moiety exhibit strong antioxidant properties. For instance, 4-Hydroxy-2,2,6,6-tetramethylpiperidine-1-oxyl (TEMPOL) has been shown to scavenge free radicals effectively. In a comparative study of various nitrones, TEMPOL derivatives displayed significant inhibition of lipid peroxidation and hydroxyl radical scavenging activity .

Table 1: Antioxidant Activity of TEMPOL Derivatives

Compound	DPPH Scavenging (%)	Hydroxyl Radical Scavenging (%)	Lipid Peroxidation Inhibition (%)
TEMPOL	96.9	81	68
Nitrone A	90	72	49
Nitrone B	73	54	57

Neuroprotective Effects

The neuroprotective potential of this compound has also been explored in various in vitro models. For example, studies involving human neuroblastoma cells have indicated that derivatives of tetramethylpiperidine can reduce necrotic and apoptotic cell death induced by oxidative stressors like rotenone . The most potent neuroprotective effects were observed with compounds that retained the hydroxyl groups on the piperidine ring.

Case Study: Neuroprotection in Neuroblastoma Cells
In a study assessing the impact of TEMPOL on SH-SY5Y neuroblastoma cells subjected to oxidative stress:

• Results : TEMPOL significantly reduced superoxide production by up to 95.8%, demonstrating its capacity to protect neuronal cells from oxidative damage.
• : The presence of hydroxyl groups enhances the neuroprotective profile of tetramethylpiperidine derivatives.

Structure-Activity Relationship (SAR)

The biological activity of piperidine derivatives is closely linked to their structural features. The presence of hydroxyl groups has been shown to enhance both antioxidant and neuroprotective activities. Conversely, modifications that reduce hydroxyl substituents tend to diminish these effects.

Table 2: Structure-Activity Relationship of Piperidine Derivatives

Compound Structure	Antioxidant Activity	Neuroprotective Activity
Hydroxylated TEMPOL	High	High
Non-hydroxylated derivative	Low	Low